Cas no 7497-40-7 (Benzeneacetonitrile,4-amino-3-methoxy-a-phenyl-,hydrochloride (1:1))
7497-40-7 structure
Product Name:Benzeneacetonitrile,4-amino-3-methoxy-a-phenyl-,hydrochloride (1:1)
CAS No:7497-40-7
MF:C15H15ClN2O
MW:274.745402574539
CID:580397
PubChem ID:24201152
Update Time:2025-04-19
Benzeneacetonitrile,4-amino-3-methoxy-a-phenyl-,hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,4-amino-3-methoxy-a-phenyl-,hydrochloride (1:1)
- 2-(4-amino-3-methoxyphenyl)-2-phenylacetonitrile,hydrochloride
- KB-222201
- NSC405168
- NSC-405168
- DTXSID50639662
- (4-Amino-3-methoxyphenyl)(phenyl)acetonitrile--hydrogen chloride (1/1)
- 2-(4-AMINO-3-METHOXYPHENYL)-2-PHENYLACETONITRILE HYDROCHLORIDE
- 7497-40-7
-
- Inchi: 1S/C15H14N2O.ClH/c1-18-15-9-12(7-8-14(15)17)13(10-16)11-5-3-2-4-6-11;/h2-9,13H,17H2,1H3;1H
- InChI Key: OSAGNNQFXZGVCW-UHFFFAOYSA-N
- SMILES: Cl.O(C)C1=C(C=CC(=C1)C(C#N)C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 238.11072
- Monoisotopic Mass: 274.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59A^2
Experimental Properties
- Density: 1.158
- Boiling Point: 410.3°C at 760 mmHg
- Flash Point: 201.9°C
- Refractive Index: 1.606
- PSA: 59.04
- LogP: 4.31608
Benzeneacetonitrile,4-amino-3-methoxy-a-phenyl-,hydrochloride (1:1) Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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